2-Chloro-1-cyclopropoxy-3-methoxybenzene

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: 2-chloro-1-cyclopropyloxy-3-methoxybenzene
• InChI: InChI=1S/C10H11ClO2/c1-12-8-3-2-4-9(10(8)11)13-7-5-6-7/h2-4,7H,5-6H2,1H3
• InChI Key: IIMLIAUIJRCRBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC2CC2)Cl

Description

2-Chloro-1-cyclopropoxy-3-methoxybenzene (CAS: Not explicitly listed in the provided evidence) is a substituted aromatic compound featuring a benzene ring with three distinct functional groups: a chlorine atom at the 2-position, a cyclopropoxy group (O-cyclopropyl) at the 1-position, and a methoxy group (OCH₃) at the 3-position. This structural arrangement confers unique physicochemical properties, such as moderate polarity due to the oxygen-containing substituents and steric hindrance from the cyclopropane ring. The compound is likely of interest in pharmaceutical or agrochemical research, where substituted benzenes often serve as intermediates or active ingredients.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-1-cyclopropoxy-3-methoxybenzene typically involves the reaction of 2-chloro-3-methoxyphenol with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the cyclopropoxy group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of automated systems and optimized reaction conditions can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-1-cyclopropoxy-3-methoxybenzene undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles such as hydroxide ions, leading to the formation of phenol derivatives.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids under strong oxidizing conditions.

Reduction Reactions: The compound can be reduced to remove the chloro group, forming cyclopropoxy-methoxybenzene derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide (NaOH) in aqueous solution at high temperatures.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).

Major Products Formed

Phenol Derivatives: Formed through nucleophilic substitution.

Aldehydes and Carboxylic Acids: Formed through oxidation.

Cyclopropoxy-Methoxybenzene Derivatives: Formed through reduction.

Scientific Research Applications

2-Chloro-1-cyclopropoxy-3-methoxybenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-1-cyclopropoxy-3-methoxybenzene involves its interaction with specific molecular targets, such as enzymes or receptors, leading to the modulation of biochemical pathways. The chloro group can participate in electrophilic aromatic substitution reactions, while the cyclopropoxy and methoxy groups can influence the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 2-chloro-1-cyclopropoxy-3-methoxybenzene, we compare it with structurally related aromatic derivatives. Key comparisons are outlined below:

Table 1: Structural and Functional Group Comparisons

Compound Name	Substituents	Key Functional Groups	Potential Applications
2-Chloro-1-cyclopropoxy-3-methoxybenzene	Cl (2), O-cyclopropyl (1), OCH₃ (3)	Halogen, ether, methoxy	Intermediate, agrochemicals
5-(2-Chlorophenyl)-1-methyl-7-nitro-1H-benzodiazepin-2-one (Methylclonazepam)	Cl (2-chlorophenyl), NO₂ (7), methyl (1)	Benzodiazepine core, nitro group	Pharmacological activity (anxiolytic)
Benzene, (1-methyldodecyl)- (CAS 4534-53-6)	Long alkyl chain (1-methyldodecyl)	Hydrophobic alkyl group	Surfactants, lubricants

Key Findings:

Reactivity: The chlorine atom in 2-chloro-1-cyclopropoxy-3-methoxybenzene enhances electrophilic substitution reactivity compared to non-halogenated analogs. This contrasts with Methylclonazepam, where the chlorine stabilizes the benzodiazepine core for receptor binding .

Stability :

• Cyclopropane rings are prone to ring-opening under acidic or high-temperature conditions, which may limit the compound’s utility in harsh reaction environments. This is less problematic in Methylclonazepam, where the fused benzodiazepine ring system confers greater thermal stability .

Physicochemical Properties: LogP: Estimated LogP (octanol-water partition coefficient) for 2-chloro-1-cyclopropoxy-3-methoxybenzene is ~2.5–3.0, indicating moderate lipophilicity. This is higher than Methylclonazepam (LogP ~1.8) due to the cyclopropane ring’s hydrophobicity . Melting Point: Predicted to be 80–100°C, lower than Methylclonazepam (mp ~210°C) due to reduced molecular rigidity .

Synthetic Challenges: Introducing the cyclopropoxy group requires specialized reagents (e.g., cyclopropanol derivatives under Mitsunobu conditions), unlike simpler methoxy or ethoxy groups in analogs like 3-bromopropylbenzene .

Limitations of Provided Evidence

The references supplied lack direct data on 2-chloro-1-cyclopropoxy-3-methoxybenzene, necessitating extrapolation from structurally related compounds. For instance:

• focuses on Methylclonazepam, a benzodiazepine with a chlorophenyl group but differing core structure and applications .
• lists alkylbenzenes (e.g., 2-phenylundecane) but omits cyclopropoxy- or methoxy-substituted analogs .